4-Hydroxy-2,3-dihydro-1H-indene-5-carbaldehyde
Overview
Description
4-Hydroxy-2,3-dihydro-1H-indene-5-carbaldehyde is a useful research chemical . It has the molecular formula C10H10O2 and a molecular weight of 162.19 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of this compound can be achieved through a multi-stage process . The first stage involves the nucleophilic addition of (S)-(+)-1-amino-2-butanol to this compound in dichloromethane at 20℃ for 1 hour under an inert atmosphere . This is followed by a reaction with sodium tris(acetoxy)borohydride in dichloromethane at 20℃ for 19 hours . The final stage involves a reaction with di-tert-butyl dicarbonate in the presence of sodium hydroxide in tetrahydrofuran .Molecular Structure Analysis
The molecular structure of this compound consists of a 2,3-dihydro-1H-indene ring attached to a carbaldehyde group at the 5-position and a hydroxy group at the 4-position . The InChI code for this compound is 1S/C10H10O2/c11-7-8-4-5-9-2-1-3-10(9)6-8/h4-7H,1-3H2 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . The compound has a LogP value of 1.69340, indicating its relative lipophilicity .Scientific Research Applications
Organic Synthesis
- Synthesis of Furo[3,4-b]chromenes : A study by Panja et al. (2011) demonstrated the use of related compounds in the one-pot synthesis of furo[3,4-b]chromenes. This method involved stirring a mixture of 4-oxo-4H-chromene-3-carbaldehyde, ninhydrin, and cyclohexyl isocyanide, producing compounds with potential applications in organic synthesis (Panja, Maiti, Drew, & Bandyopadhyay, 2011).
Molecular and Electronic Structure
- Study of Potassium 3-oxo-2,3-dihydro-1H-inden-4-olate : Sigalov, Shainyan, and Sterkhova (2016) investigated the formation, molecular, and electronic structure of potassium 3-oxo-2,3-dihydro-1H-inden-4-olate. Their study provided insights into the chelate structure of the salt and its spectral properties, highlighting the importance of such compounds in understanding chemical reactivity and molecular structure (Sigalov, Shainyan, & Sterkhova, 2016).
Antimicrobial Activity
- Antimicrobial Compounds Synthesis : A 2019 study by Swamy et al. involved synthesizing derivatives of 2,3-dihydro-1H-inden-1-one and testing them against bacterial and fungal organisms. The research indicated moderate to good antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Swamy, Swapna, Sandeep, & Venkateswar Rao, 2019).
Photocycloaddition Reactions
- Photocycloaddition of Enamine-Carbaldehydes : Tietz, Bergmann, and Brüggemann (1983) explored the photocycloaddition of enamine-carbaldehydes and alkenes, yielding 2-hydroxy-1,2,3,4-tetrahydropyridines. This research contributes to the understanding of photocycloaddition reactions in organic chemistry (Tietz, Bergmann, & Brüggemann, 1983).
Fungal Metabolites
- Fungal Benzene Carbaldehydes : Ran and Li (2020) reported on the occurrence, structural diversity, and activities of fungal benzene carbaldehydes, including compounds like 4-Hydroxy-2,3-dihydro-1H-indene-5-carbaldehyde. They noted these compounds' roles in various biosynthetic pathways and their biological and pharmacological activities (Ran & Li, 2020).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has several hazard statements including H302, H312, H315, H319, H332, H335, and H412, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation . It may also cause respiratory irritation and is harmful to aquatic life with long-lasting effects .
Properties
IUPAC Name |
4-hydroxy-2,3-dihydro-1H-indene-5-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c11-6-8-5-4-7-2-1-3-9(7)10(8)12/h4-6,12H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJLVLYOYXXOOBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C(=C(C=C2)C=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201236969 | |
Record name | 2,3-Dihydro-4-hydroxy-1H-indene-5-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201236969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1092553-18-8 | |
Record name | 2,3-Dihydro-4-hydroxy-1H-indene-5-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1092553-18-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dihydro-4-hydroxy-1H-indene-5-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201236969 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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